Cas no 2229302-56-9 ({1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanamine
• CAS No: 2229302-56-9
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6415698
• PubChem ID: 165704933
• Update Time: 2025-06-08

{1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanamine
• EN300-1937118
• {1-[(4-bromo-3-fluorophenyl)methyl]cyclopropyl}methanamine
• 2229302-56-9
• (1-(4-bromo-3-fluorobenzyl)cyclopropyl)methanamine
• Cyclopropanemethanamine, 1-[(4-bromo-3-fluorophenyl)methyl]-

• Inchi： 1S/C11H13BrFN/c12-9-2-1-8(5-10(9)13)6-11(7-14)3-4-11/h1-2,5H,3-4,6-7,14H2
• InChI Key： UVKDBVIDEWHRTE-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(Br)C(F)=C2)(CN)CC1

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• Boiling Point: 302.5±22.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Additional information on {1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanamine

Chemical Profile of {1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanamine (CAS No. 2229302-56-9)

The compound 1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanamine, identified by its CAS number 2229302-56-9, represents a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to a class of derivatives that have garnered considerable attention due to their structural uniqueness and potential biological activities. The presence of both bromine and fluorine substituents in the aromatic ring, coupled with a cyclopropyl group, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel pharmaceutical agents has been heavily influenced by the quest for molecules that exhibit high selectivity and efficacy. The structural features of 1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanamine make it an attractive candidate for further exploration in drug discovery. Specifically, the bromo and fluoro substituents are known to enhance metabolic stability and binding affinity, which are critical factors in the design of successful therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The cyclopropyl group, a relatively rare structural motif in drug candidates, has been shown to improve oral bioavailability and binding interactions with biological targets. This feature has prompted researchers to investigate its role in various pharmacological contexts, including oncology and central nervous system (CNS) disorders.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine at specific positions on the aromatic ring can significantly alter the pharmacokinetic properties of a molecule. In the case of 1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanamine, the fluorine atom at the 3-position contributes to enhanced lipophilicity and reduced metabolic clearance, making it an ideal candidate for further optimization.

The bromine substituent at the 4-position serves a dual purpose: it not only enhances binding affinity but also provides a handle for further chemical modifications through cross-coupling reactions. This versatility has allowed researchers to explore various derivatives of this compound, each with unique pharmacological profiles. For instance, Nucleophilic Aromatic Substitution (SNAr) reactions can be employed to introduce diverse functional groups at the brominated position, thereby expanding the chemical space for drug discovery.

In terms of biological activity, preliminary studies suggest that 1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanamine exhibits promising interactions with certain enzyme targets. These interactions have been observed in both in vitro and in silico models, indicating potential therapeutic applications. For example, its ability to modulate the activity of enzymes involved in signal transduction pathways could make it relevant in treating conditions such as inflammation and neurodegeneration.

The cyclopropyl group, while structurally simple, plays a crucial role in determining the overall pharmacological properties of this compound. Its small size allows for favorable spatial interactions with biological targets, while its rigidity enhances binding specificity. These characteristics have made it a valuable component in the design of small-molecule drugs targeting receptors and enzymes.

The synthesis of 1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanamine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the cyclopropyl moiety, while protecting group strategies have allowed for selective functionalization at multiple sites.

The future prospects for this compound are promising, with ongoing research aimed at identifying new applications and optimizing its pharmacological properties. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its potential as a therapeutic agent. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring new treatments to patients who need them most.

In conclusion, 1-(4-bromo-3-fluorophenyl)methylcyclopropyl}methanamine (CAS No. 2229302-56-9) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As our understanding of drug design continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.